10.1039/B106314F | Ferrimagnetic-like ordering in a unique three-dimensional coordination polymer featuring mixed azide/carboxylate-bridged trinuclear manganese(ii) clusters as subunitsElectronic supplementary information (ESI) available: the theoretical expressions of the intra-/inter-molecular magnetic interactions, two-dimensional view of 1, temperature dependence of ac magnetic susceptibility and field dependence of magnetization at 1.97 K. See http://www.rsc.org/suppdata/cc/b1/b106314f/

Ferrimagnetic-like ordering in a unique three-dimensional coordination polymer featuring mixed azide/carboxylate-bridged trinuclear manganese(ii) clusters as subunitsElectronic supplementary information (ESI) available: the theoretical expressions of the intra-/inter-molecular magnetic interactions, two-dimensional view of 1, temperature dependence of ac magnetic susceptibility and field dependence of magnetization at 1.97 K. See http://www.rsc.org/suppdata/cc/b1/b106314f/

Chemical Communications Pub Date: 2001-10-25 DOI: 10.1039/B106314F

Abstract

The crystal structure of the coordination polymer [Mn₃(N₃)₂(nta)₄(H₂O)₂]_n (nta = nicotinate) consists of trinuclear subunits bridged by mixed μ-1,1-azide and μ-carboxylate-O,O groups, which are linked by μ₃-nta-N,O,O ligands into a three-dimensional network exhibiting ferrimagnetic-like ordering.

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Journal Name：Chemical Communications

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